N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C25H20N2O4/c1-16-7-12-21(20(15-16)24(30)17-5-3-2-4-6-17)26-25(31)18-8-10-19(11-9-18)27-22(28)13-14-23(27)29/h2-12,15H,13-14H2,1H3,(H,26,31)
• InChI Key: KIZKMKNBXLRAMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as BMDP, is a chemical compound that belongs to the class of designer drugs. It is a derivative of cathinone, which is a naturally occurring stimulant found in the khat plant. BMDP is a potent psychostimulant that has gained popularity in the research community due to its unique chemical structure and potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide and its derivatives have been synthesized and characterized in various studies, focusing on their structural properties and potential as intermediates for further chemical transformations. For instance, the synthesis and characterization of related benzamide derivatives have been explored, highlighting the methods and conditions for achieving specific molecular configurations and the potential for creating compounds with desired physical and chemical properties (Tsuge & Mataka, 1971).

Biological Activity

Research on benzamide derivatives, including structures similar to this compound, has shown potential biological activities. These compounds have been evaluated for their anti-acetylcholinesterase activity, indicating their relevance in the development of treatments for conditions such as Alzheimer's disease. The modification of benzamide structures has been found to significantly influence their biological activity, with certain derivatives displaying potent inhibitory effects on acetylcholinesterase (Sugimoto et al., 1990).

Chemical Modifications and Derivatives

The versatility of benzamide compounds is further demonstrated through the synthesis of various derivatives, showing the compound's role as a precursor for the development of new materials with specific properties. Studies have investigated the synthesis of polyamides and other polymers from benzamide derivatives, revealing insights into the processes and conditions necessary for achieving high molecular weight polymers with desirable thermal and mechanical properties (Pasquale & Recca, 1998).

Applications in Material Science

Benzamide derivatives have also found applications in material science, particularly in the development of photosensitive polymers and compounds with specific optical and electronic properties. Research has delved into the synthesis of poly(benzoxazole) precursors from benzamide-related compounds, exploring their potential in creating photosensitive materials suitable for various technological applications (Ebara et al., 2003).